Cas no 1012-01-7 (1-Benzylpyrrolidin-3-one hydrochloride)

• Product Name: 1-Benzylpyrrolidin-3-one hydrochloride
• CAS No: 1012-01-7
• MF: C₁₁H₁₄ClNO
• MW: 211.687962055206
• MDL: MFCD00757024
• CID: 134953
• PubChem ID: 45072318
• Update Time: 2025-11-02

1-Benzylpyrrolidin-3-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-BENZYL-3-PYROLLIDONE-HCL
• 1-Benzyl-3-pyrrolidinone HCl
• 1-Benzyl-3-pyrrolidinone Hydrochloride
• 1-Benzylpyrrolidin-3-one hydrochloride
• 3-Pyrrolidinone,1-(phenylmethyl)-, hydrochloride (1:1)
• 1-Benzyl-3-pyrollidone hydrochloride
• 1-Benzyl -3-pyrrolidinone hydrochloride
• F0001-0060
• DTXSID20662523
• FT-0660159
• 3-Pyrrolidinone, 1-(phenylmethyl)-, hydrochloride (1:1)
• 3-Pyrrolidinone, 1-(phenylmethyl)-, hydrochloride
• AS-17397
• AMY22017
• 1-Benzylpyrrolidin-3-one--hydrogen chloride (1/1)
• AKOS015848572
• 1012-01-7
• 1-benzylpyrrolidin-3-one;hydrochloride
• MFCD00757024
• A800351
• 1-Benzylpyrrolidin-3-onehydrochloride
• DB-058574
• 1-benzyl-3-pyrollidone hcl

• MDL： MFCD00757024
• Inchi： 1S/C11H13NO.ClH/c13-11-6-7-12(9-11)8-10-4-2-1-3-5-10;/h1-5H,6-9H2;1H
• InChI Key： CFDRSPCAFPXVGO-UHFFFAOYSA-N
• SMILES： Cl.O=C1CCN(CC2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 211.07652
• Monoisotopic Mass: 211.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3A^2

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 194-197°C
• Boiling Point: 342.7±0.0 °C at 760 mmHg
• Flash Point: 116.7±13.6 °C
• PSA: 20.31
• LogP: 2.20130
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-Benzylpyrrolidin-3-one hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-Benzylpyrrolidin-3-one hydrochloride

1-Benzylpyrrolidin-3-one Hydrochloride (CAS 1012-01-7): A Comprehensive Overview

1-Benzylpyrrolidin-3-one hydrochloride (CAS 1012-01-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, also known as 1-benzyl-3-pyrrolidinone hydrochloride, belongs to the class of pyrrolidine derivatives, which are widely studied for their diverse biological activities and synthetic applications. The hydrochloride salt form enhances its stability and solubility, making it a valuable intermediate in various chemical processes.

The molecular structure of 1-benzylpyrrolidin-3-one hydrochloride features a pyrrolidinone ring substituted with a benzyl group at the 1-position. This structural motif is particularly interesting due to its potential interactions with biological targets. Researchers have explored its utility in the synthesis of more complex molecules, including those with potential therapeutic applications. The compound's CAS number 1012-01-7 is a unique identifier that ensures precise referencing in scientific literature and commercial transactions.

One of the key areas where 1-benzylpyrrolidin-3-one hydrochloride finds application is in medicinal chemistry. The pyrrolidinone scaffold is a common feature in many bioactive molecules, and modifications to this core structure can lead to compounds with varied pharmacological properties. For instance, derivatives of this compound have been investigated for their potential as enzyme inhibitors or receptor modulators. The benzyl group adds lipophilicity, which can influence the compound's pharmacokinetic profile.

In recent years, the demand for 1-benzyl-3-pyrrolidinone hydrochloride has increased due to its role in the development of novel drug candidates. Pharmaceutical companies and academic researchers alike are exploring its use in the synthesis of small molecules targeting neurological and metabolic disorders. This aligns with current trends in drug discovery, where there is a growing emphasis on identifying new chemical entities with improved efficacy and safety profiles.

From a synthetic chemistry perspective, 1-benzylpyrrolidin-3-one hydrochloride serves as a versatile building block. Its reactivity allows for further functionalization, enabling the creation of diverse molecular architectures. Chemists often employ this compound in multi-step synthesis to access more complex structures, such as heterocycles and fused ring systems. The hydrochloride salt form is particularly advantageous as it facilitates purification and handling.

The compound's physicochemical properties, including its melting point, solubility, and stability, are well-documented, making it a reliable choice for laboratory use. CAS 1012-01-7 is frequently searched in scientific databases, reflecting its relevance in ongoing research. Analytical techniques such as NMR, HPLC, and mass spectrometry are commonly used to characterize and verify the purity of 1-benzylpyrrolidin-3-one hydrochloride.

Beyond its pharmaceutical applications, 1-benzyl-3-pyrrolidinone hydrochloride has also found use in material science. Researchers are investigating its potential as a precursor for the synthesis of functional materials, such as polymers and coatings. The compound's ability to participate in various chemical reactions makes it a valuable tool in the design of advanced materials with tailored properties.

In the context of green chemistry, there is growing interest in optimizing the synthesis of 1-benzylpyrrolidin-3-one hydrochloride to minimize environmental impact. Efforts are underway to develop more sustainable routes that reduce waste and energy consumption. This aligns with broader industry trends toward eco-friendly and cost-effective manufacturing processes.

For those sourcing 1-benzylpyrrolidin-3-one hydrochloride, it is essential to work with reputable suppliers who can provide high-purity material with proper documentation. The compound's CAS number 1012-01-7 should always be verified to ensure accuracy. Additionally, researchers should adhere to safety guidelines when handling this chemical, although it is not classified as a hazardous substance under standard regulations.

The future outlook for 1-benzyl-3-pyrrolidinone hydrochloride is promising, with ongoing research likely to uncover new applications and derivatives. As the scientific community continues to explore the potential of pyrrolidine-based compounds, this molecule will remain a key player in the field. Its versatility and relevance to current research priorities ensure that it will be a subject of interest for years to come.

In summary, 1-benzylpyrrolidin-3-one hydrochloride (CAS 1012-01-7) is a valuable chemical entity with broad applicability in pharmaceuticals, materials science, and synthetic chemistry. Its unique structure and reactivity make it a cornerstone in the development of innovative solutions across multiple disciplines. Whether you are a researcher, manufacturer, or educator, understanding the properties and uses of this compound can provide significant insights into its potential.